2,3-Pentanediol, 2-(4-chlorophenyl)-4-methyl-3-(1H-1,2,4-triazol-1-ylmethyl)-, (2S,3R)- 2,3-Pentanediol, 2-(4-chlorophenyl)-4-methyl-3-(1H-1,2,4-triazol-1-ylmethyl)-, (2S,3R)-
Brand Name: Vulcanchem
CAS No.: 107680-09-1
VCID: VC17030628
InChI: InChI=1S/C15H20ClN3O2/c1-11(2)15(21,8-19-10-17-9-18-19)14(3,20)12-4-6-13(16)7-5-12/h4-7,9-11,20-21H,8H2,1-3H3/t14-,15-/m0/s1
SMILES:
Molecular Formula: C15H20ClN3O2
Molecular Weight: 309.79 g/mol

2,3-Pentanediol, 2-(4-chlorophenyl)-4-methyl-3-(1H-1,2,4-triazol-1-ylmethyl)-, (2S,3R)-

CAS No.: 107680-09-1

Cat. No.: VC17030628

Molecular Formula: C15H20ClN3O2

Molecular Weight: 309.79 g/mol

* For research use only. Not for human or veterinary use.

2,3-Pentanediol, 2-(4-chlorophenyl)-4-methyl-3-(1H-1,2,4-triazol-1-ylmethyl)-, (2S,3R)- - 107680-09-1

Specification

CAS No. 107680-09-1
Molecular Formula C15H20ClN3O2
Molecular Weight 309.79 g/mol
IUPAC Name (2S,3R)-2-(4-chlorophenyl)-4-methyl-3-(1,2,4-triazol-1-ylmethyl)pentane-2,3-diol
Standard InChI InChI=1S/C15H20ClN3O2/c1-11(2)15(21,8-19-10-17-9-18-19)14(3,20)12-4-6-13(16)7-5-12/h4-7,9-11,20-21H,8H2,1-3H3/t14-,15-/m0/s1
Standard InChI Key BPGRKWCPHNQLPC-GJZGRUSLSA-N
Isomeric SMILES CC(C)[C@@](CN1C=NC=N1)([C@](C)(C2=CC=C(C=C2)Cl)O)O
Canonical SMILES CC(C)C(CN1C=NC=N1)(C(C)(C2=CC=C(C=C2)Cl)O)O

Introduction

2,3-Pentanediol, 2-(4-chlorophenyl)-4-methyl-3-(1H-1,2,4-triazol-1-ylmethyl)-, (2S,3R)- is a synthetic organic compound with a complex structure that includes a pentanediol backbone, a chlorophenyl group, and a triazole ring. Its molecular formula is C15H20ClN3O2, and it has a molecular weight of approximately 309.79 g/mol. This compound is notable for its potential applications in medicinal chemistry, particularly as an antifungal agent due to the presence of the triazole moiety, which is known for inhibiting fungal enzymes.

Synthesis and Reaction Conditions

The synthesis of this compound typically involves several key steps found in organic synthesis. Optimizing reaction conditions such as temperature, solvent choice, and reaction time is essential for maximizing yield and purity. Common solvents used include dimethyl sulfoxide or acetonitrile.

Biological Activity and Applications

2,3-Pentanediol, 2-(4-chlorophenyl)-4-methyl-3-(1H-1,2,4-triazol-1-ylmethyl)-, (2S,3R)- has demonstrated significant biological activity, particularly as an antifungal agent. The triazole ring inhibits lanosterol demethylase, disrupting fungal growth and viability. Its interaction with human enzymes involved in drug metabolism could affect its pharmacokinetics and toxicity profiles.

Comparison with Similar Compounds

Compound NameStructure TypeKey Features
FluconazoleTriazoleBroad-spectrum antifungal activity
ItraconazoleTriazoleUsed for systemic fungal infections
KetoconazoleTriazoleInhibits various fungal infections
CyproconazoleTriazoleEffective against certain plant pathogens

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